Cas no 85963-48-0 (lipoxin E4)

• Product name: lipoxin E4
• CAS No: 85963-48-0
• MF: C₂₃H₃₇NO₆S
• MW: 455.607986211777
• CID: 991274

lipoxin E4 Chemical and Physical Properties

Names and Identifiers

• lipoxin E4
• (5S,6R,7E,9E,11Z,13E,15S)-6-(2-amino-2-carboxyethyl)sulfanyl-5,15-dihydroxyicosa-7,9,11,13-tetraenoic acid
• CID 101610588
• (5S,6R,15S,7E,9E,11Z,13E)-6-[[(R)-2-Amino-2-carboxyethyl]thio]-5,15-dihydroxy-7,9,11,13-icosatetraenoic acid
• 7,9,11,13-Eicosatetraenoic acid, 6-[[(2R)-2-amino-2-carboxyethyl]thio]-5,15-dihydroxy-, (5S,6R,7E,9E,11Z,13E,15S)- (9CI)

• Inchi： 1S/C23H37NO6S/c1-2-3-8-12-18(25)13-9-6-4-5-7-10-15-21(31-17-19(24)23(29)30)20(26)14-11-16-22(27)28/h4-7,9-10,13,15,18-21,25-26H,2-3,8,11-12,14,16-17,24H2,1H3,(H,27,28)(H,29,30)/b6-4+,7-5+,13-9+,15-10+/t18-,19-,20-,21+/m0/s1
• InChI Key： KVXVULITEYDTNN-UFKQXBATSA-N
• SMILES： S(C[C@@H](C(=O)O)N)[C@H](/C=C/C=C/C=C/C=C/[C@H](CCCCC)O)[C@H](CCCC(=O)O)O

Computed Properties

• Exact Mass: 455.234
• Monoisotopic Mass: 455.234
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166

Experimental Properties

• Density: 1.18
• Boiling Point: 713.8°C at 760 mmHg
• Flash Point: 385.5°C
• Refractive Index: 1.568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids